Cas no 845866-85-5 (1-Bromo-3-fluoro-5-iodobenzene)

1-Bromo-3-fluoro-5-iodobenzene structure
845866-85-5 structure
Product Name:1-Bromo-3-fluoro-5-iodobenzene
CAS No:845866-85-5
MF:C6H3BrFI
MW:300.894896745682
MDL:MFCD06657969
CID:68924
PubChem ID:2761186
Update Time:2024-12-09

1-Bromo-3-fluoro-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-iodobromobenzene
    • 1-bromo-3-fluoro-5-iodoBenzene
    • 3-bromo-5-fluoroiodobenzene
    • 3-fluoro-5-iodo bromobenzene
    • PubChem4293
    • KSC495C0T
    • CL8622
    • Benzene, 1-bromo-3-fluoro-5-iodo-
    • AS01515
    • AM62117
    • SY041668
    • BC002749
    • AB0026967
    • 3-FLUORINE-5-BROMINE IODINE BENZENE
    • ST2417712
    • W8733
    • 1-Bromo-3-fluoro-5-iodobenzene (ACI)
    • AKOS005063881
    • DS-0914
    • CS-W021920
    • 1-bromo-3-fluoro-5-iodo-benzene
    • A20766
    • DTXSID30375612
    • DB-008050
    • SCHEMBL854946
    • AC-9673
    • EN300-3533169
    • MFCD06657969
    • 845866-85-5
    • 1-Bromo-3-fluoro-5-iodobenzene
    • MDL: MFCD06657969
    • Inchi: 1S/C6H3BrFI/c7-4-1-5(8)3-6(9)2-4/h1-3H
    • InChI Key: OQUKJSVQMVBUBY-UHFFFAOYSA-N
    • SMILES: FC1C=C(I)C=C(Br)C=1

Computed Properties

  • Exact Mass: 299.84500
  • Monoisotopic Mass: 299.845
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.4

Experimental Properties

  • Density: 2.281
  • Boiling Point: 242°C at 760 mmHg
  • Flash Point: 100.1°C
  • Refractive Index: 1.628
  • PSA: 0.00000
  • LogP: 3.19280

1-Bromo-3-fluoro-5-iodobenzene Pricemore >>

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1-Bromo-3-fluoro-5-iodobenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetylglycine ,  1-Iodo-2-nitrobenzene Catalysts: Quinoxaline ,  Silver oxide (Ag2O) ,  Palladium trifluoroacetate Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  72 h, 80 °C
Reference
Sterically controlled isodesmic late-stage C-H iodination of arenes
Farizyan, Mirxan; et al, ChemRxiv, 2023, 1, 1-5

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium bifluoride ,  Copper(II) triflate Solvents: Acetonitrile ;  16 h, 65 °C
Reference
Copper-Mediated Fluorination of Aryl Trisiloxanes with Nucleophilic Fluoride
Dorel, Ruth; et al, Chemistry - A European Journal, 2020, 26(8), 1759-1762

1-Bromo-3-fluoro-5-iodobenzene Raw materials

1-Bromo-3-fluoro-5-iodobenzene Preparation Products

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